In-Depth Technical Guide: Synthesis and Characterization of 4-(4-hydroxyphenyl)phthalazin-1(2H)-one
In-Depth Technical Guide: Synthesis and Characterization of 4-(4-hydroxyphenyl)phthalazin-1(2H)-one
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the synthesis and characterization of the heterocyclic compound 4-(4-hydroxyphenyl)phthalazin-1(2H)-one. This phthalazinone derivative is a subject of significant interest in medicinal chemistry, primarily due to its structural similarity to known biologically active molecules, including Poly(ADP-ribose) polymerase (PARP) inhibitors. This document outlines a detailed synthetic protocol, methods for purification, and a thorough characterization profile using modern analytical techniques. All quantitative data is presented in structured tables for clarity and comparative analysis. Furthermore, this guide includes workflow diagrams generated using Graphviz to visually represent the synthetic and analytical processes.
Introduction
Phthalazinones are a class of nitrogen-containing heterocyclic compounds that have garnered considerable attention in the field of drug discovery. Their versatile pharmacological activities include anticancer, anti-inflammatory, and antimicrobial properties. The specific compound, 4-(4-hydroxyphenyl)phthalazin-1(2H)-one, serves as a key scaffold in the development of targeted therapies. Notably, the phthalazinone core is a crucial pharmacophore in several potent PARP inhibitors, a class of drugs that has shown significant promise in the treatment of cancers with specific DNA repair deficiencies.[1][2] This guide aims to provide researchers and drug development professionals with a detailed, practical resource for the synthesis and in-depth characterization of this important molecule.
Synthesis of 4-(4-hydroxyphenyl)phthalazin-1(2H)-one
The synthesis of 4-(4-hydroxyphenyl)phthalazin-1(2H)-one is typically achieved through a two-step process. The first step involves the Friedel-Crafts acylation of a substituted aromatic compound with phthalic anhydride to form a 2-aroylbenzoic acid intermediate. This intermediate is then cyclized with hydrazine hydrate to yield the final phthalazinone product.
Synthetic Pathway
The primary synthetic route involves the reaction of 2-(4-hydroxybenzoyl)benzoic acid with hydrazine hydrate.[3]
Step 1: Synthesis of 2-(4-hydroxybenzoyl)benzoic acid (Intermediate)
While this guide focuses on the subsequent step, the intermediate 2-(4-hydroxybenzoyl)benzoic acid is typically synthesized via a Friedel-Crafts acylation reaction between phthalic anhydride and phenol in the presence of a Lewis acid catalyst, such as aluminum chloride.
Step 2: Synthesis of 4-(4-hydroxyphenyl)phthalazin-1(2H)-one
The key reaction is the condensation of 2-(4-hydroxybenzoyl)benzoic acid with hydrazine hydrate.
Experimental Protocol
The following is a generalized experimental protocol based on established methods for the synthesis of 4-aryl-phthalazinones.[4]
Materials:
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2-(4-hydroxybenzoyl)benzoic acid
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Hydrazine hydrate (80% solution in water)
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Ethanol or Glacial Acetic Acid (as solvent)
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Distilled water
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Standard laboratory glassware (round-bottom flask, reflux condenser, etc.)
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Heating mantle and magnetic stirrer
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Filtration apparatus (Büchner funnel, filter paper)
Procedure:
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In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 2-(4-hydroxybenzoyl)benzoic acid (1 equivalent) in a suitable solvent such as ethanol or glacial acetic acid.
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To this solution, add hydrazine hydrate (1.5-2.0 equivalents) dropwise at room temperature with continuous stirring.
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After the addition is complete, heat the reaction mixture to reflux and maintain this temperature for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).
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Upon completion of the reaction, allow the mixture to cool to room temperature.
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Pour the cooled reaction mixture into a beaker containing ice-cold water to precipitate the crude product.
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Collect the precipitated solid by vacuum filtration using a Büchner funnel.
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Wash the solid with copious amounts of cold distilled water to remove any unreacted hydrazine hydrate and other water-soluble impurities.
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Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water mixture) to obtain the purified 4-(4-hydroxyphenyl)phthalazin-1(2H)-one.
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Dry the purified product in a vacuum oven at 60-70 °C to a constant weight.
Characterization of 4-(4-hydroxyphenyl)phthalazin-1(2H)-one
Thorough characterization is essential to confirm the identity, purity, and structure of the synthesized compound. The following analytical techniques are typically employed.
Physical Properties
| Property | Value |
| Molecular Formula | C₁₄H₁₀N₂O₂ |
| Molecular Weight | 238.24 g/mol |
| Appearance | Off-white to pale yellow solid |
| Melting Point | Not available in search results |
| CAS Number | 152594-70-2 |
Spectroscopic Data
3.2.1. ¹H NMR Spectroscopy
| Chemical Shift (δ, ppm) | Multiplicity | Integration | Assignment |
| ~11.0 - 12.0 | Singlet | 1H | -NH (amide proton) |
| ~9.0 - 10.0 | Singlet | 1H | -OH (phenolic proton) |
| ~8.2 - 8.4 | Multiplet | 1H | Aromatic proton (phthalazinone ring) |
| ~7.7 - 7.9 | Multiplet | 3H | Aromatic protons (phthalazinone ring) |
| ~7.4 - 7.6 | Doublet | 2H | Aromatic protons (hydroxyphenyl ring) |
| ~6.8 - 7.0 | Doublet | 2H | Aromatic protons (hydroxyphenyl ring) |
3.2.2. ¹³C NMR Spectroscopy
| Chemical Shift (δ, ppm) | Assignment |
| ~160.0 - 165.0 | C=O (amide carbonyl) |
| ~155.0 - 160.0 | Aromatic C-OH (hydroxyphenyl ring) |
| ~145.0 - 150.0 | Aromatic C (phthalazinone ring) |
| ~125.0 - 135.0 | Aromatic CHs (phthalazinone & hydroxyphenyl rings) |
| ~115.0 - 120.0 | Aromatic CHs (hydroxyphenyl ring) |
3.2.3. FT-IR Spectroscopy
| Wavenumber (cm⁻¹) | Intensity | Assignment |
| ~3400 - 3200 | Broad | O-H stretch (phenolic hydroxyl) |
| ~3300 - 3100 | Medium | N-H stretch (amide) |
| ~1660 - 1640 | Strong | C=O stretch (amide carbonyl) |
| ~1610 - 1580 | Medium | C=C stretch (aromatic rings) |
| ~1500 - 1400 | Medium | C=C stretch (aromatic rings) |
| ~1250 - 1200 | Strong | C-O stretch (phenolic) |
3.2.4. Mass Spectrometry
| m/z | Interpretation |
| 238.07 | [M]⁺ (Molecular ion peak) |
| Expected Fragments | Loss of CO, N₂, and fragments from the hydroxyphenyl ring. |
Visualization of Workflows
Synthesis Workflow
Caption: Synthetic workflow for 4-(4-hydroxyphenyl)phthalazin-1(2H)-one.
Characterization Workflow
Caption: Analytical workflow for the characterization of the final product.
Biological Context: PARP Inhibition
The phthalazinone scaffold is a key component of several approved and investigational PARP inhibitors.[1][2] PARP enzymes, particularly PARP1 and PARP2, are crucial for the repair of single-strand DNA breaks. In cancers with deficiencies in homologous recombination repair, such as those with BRCA1/2 mutations, inhibition of PARP leads to the accumulation of double-strand DNA breaks, ultimately resulting in synthetic lethality and cancer cell death. The 4-aryl substituent on the phthalazinone core plays a critical role in binding to the nicotinamide-binding pocket of the PARP enzyme. The 4-hydroxyphenyl group of the title compound can potentially form key hydrogen bonding interactions within this active site, contributing to its inhibitory activity.
Simplified PARP Inhibition Signaling Pathway
Caption: Simplified signaling pathway of PARP inhibition in cancer cells.
Conclusion
This technical guide provides a foundational resource for the synthesis and characterization of 4-(4-hydroxyphenyl)phthalazin-1(2H)-one. The outlined synthetic protocol offers a reliable method for obtaining this valuable compound, and the detailed characterization plan ensures its identity and purity. The inclusion of workflow diagrams provides a clear visual representation of the experimental processes. Given the significance of the phthalazinone scaffold in the development of PARP inhibitors and other therapeutic agents, this guide serves as a practical tool for researchers and professionals in the field of medicinal chemistry and drug development. Further investigation into the specific biological activities and structure-activity relationships of this compound and its derivatives is warranted to fully explore its therapeutic potential.
References
- 1. Design, Synthesis and Activity Evaluation of New Phthalazinone PARP Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. researchgate.net [researchgate.net]
- 3. 4-(4-hydroxyphenyl)phthalazin-1(2H)-one | 152594-70-2 | Benchchem [benchchem.com]
- 4. ejchem.journals.ekb.eg [ejchem.journals.ekb.eg]
- 5. jpsbr.org [jpsbr.org]
- 6. Synthesis of novel phthalazine-based derivatives with potent cytotoxicity against HCT-116 cells through apoptosis and VEGFR2 inhibition - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Synthesis of Novel Phthalazinedione-Based Derivatives with Promising Cytotoxic, Anti-bacterial, and Molecular Docking Studies as VEGFR2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
